4-((3-Fluorophenyl)amino)-2-((3-methoxypropyl)amino)-4-oxobutanoic acid

• IUPAC Name: 4-(3-fluoroanilino)-2-(3-methoxypropylamino)-4-oxobutanoic acid
• InChI: InChI=1S/C14H19FN2O4/c1-21-7-3-6-16-12(14(19)20)9-13(18)17-11-5-2-4-10(15)8-11/h2,4-5,8,12,16H,3,6-7,9H2,1H3,(H,17,18)(H,19,20)
• InChI Key: BMKBOTKHVKFQPP-UHFFFAOYSA-N
• Canonical SMILES: COCCCNC(CC(=O)NC1=CC(=CC=C1)F)C(=O)O
• Molecular Formula: C14H19FN2O4
• Molecular Weight: 298.31 g/mol
• CAS No.: 1048006-08-1

Description

4-((3-Fluorophenyl)amino)-2-((3-methoxypropyl)amino)-4-oxobutanoic acid, also known as FM-2-176, is a synthetic compound that has been developed for its potential therapeutic applications. It belongs to the class of N-acyl amino acid derivatives, which have been shown to exhibit a range of biological activities. In

Scientific Research Applications

Antibacterial Agents

The research into pyridonecarboxylic acids, closely related to the query compound, has shown significant antibacterial activity. These studies focus on the synthesis and antibacterial evaluation of various analogues, highlighting the potential of such compounds in developing new antibacterial agents (Egawa et al., 1984).

Analytical Chemistry Applications

A study on the development of a sensitive ELISA for analyzing organophosphorous insecticides in fruit samples utilized haptens closely related to the query compound. This indicates the compound's potential utility in creating sensitive detection tools for agricultural and environmental monitoring (Zhang et al., 2008).

Chemical Synthesis and Transformations

Research has been conducted on the interaction of 4-oxobutanoic acids with other chemical structures, indicating the versatility of these compounds in synthesizing new chemical entities. Such studies are crucial for expanding the chemical space in drug development and other applications (Amalʼchieva et al., 2022).

Fluorescent Labeling and Detection

Another research application involves the synthesis of novel fluorophores, such as 6-methoxy-4-quinolone, derived from similar compounds. These fluorophores show strong fluorescence across a wide pH range, making them useful for biomedical analysis and fluorescent labeling (Hirano et al., 2004).

Material Science

The synthesis and thermal and magnetic properties of new complexes with transition metal ions involving compounds similar to the query suggest applications in material science. These complexes could be used in designing new materials with specific magnetic or thermal properties (Ferenc et al., 2017).

Future Directions

The future directions for the research and application of this compound are not available in the sources I searched.